Cas no 89943-13-5 (3-Ethoxypyridin-4-amine)
3-Ethoxypyridin-4-amine is a versatile heterocyclic compound featuring an ethoxy group at the 3-position and an amino group at the 4-position of the pyridine ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethoxy substituent enhances solubility and modulates reactivity, while the amino group serves as a key functional handle for further derivatization, such as amide formation or coupling reactions. Its pyridine core contributes to stability and compatibility with various reaction conditions. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to participate in hydrogen bonding and π-stacking interactions. High purity grades are available for research and industrial applications.
3-Ethoxypyridin-4-amine structure
Product Name:3-Ethoxypyridin-4-amine
CAS No:89943-13-5
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD16877218
CID:1038909
PubChem ID:21387881
Update Time:2025-07-02
3-Ethoxypyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxypyridin-4-amine
- 3-ethoxy-4-Pyridinamine
- 4-Amino-3-ethoxypyridine
- CM10330
- AK100670
- ST24022866
- Z5305
- 3-Ethoxy-4-pyridinamine (ACI)
- Pyridine, 4-amino-3-ethoxy- (7CI)
- MFCD16877218
- SB75416
- CS-0151443
- DS-3588
- DB-078557
- 89943-13-5
- SY025074
- AKOS006363174
- SCHEMBL11628534
- EN300-1295494
- DTXSID50612778
-
- MDL： MFCD16877218
- Inchi： 1S/C7H10N2O/c1-2-10-7-5-9-4-3-6(7)8/h3-5H,2H2,1H3,(H2,8,9)
- InChI Key： QNDMDMFWRZOZEB-UHFFFAOYSA-N
- SMILES： N1C=C(OCC)C(N)=CC=1
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 97.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1
- XLogP3: 0.5
Experimental Properties
- Density: 1.101
- Boiling Point: 288 ºC
- Flash Point: 128 ºC
- PSA: 48.87000
- LogP: 0.99260
3-Ethoxypyridin-4-amine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Ethoxypyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HQ760-200mg |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 200mg |
682.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HQ760-50mg |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 50mg |
272.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HQ760-1g |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 1g |
2390.0CNY | 2021-08-04 | |
| Chemenu | CM102185-1g |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 1g |
$228 | 2021-08-06 | |
| abcr | AB514921-250 mg |
3-Ethoxypyridin-4-amine; . |
89943-13-5 | 250MG |
€202.60 | 2023-04-18 | ||
| abcr | AB514921-1 g |
3-Ethoxypyridin-4-amine; . |
89943-13-5 | 1g |
€406.70 | 2023-04-18 | ||
| Chemenu | CM102185-250mg |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM102185-1g |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM102185-5g |
3-Ethoxypyridin-4-amine |
89943-13-5 | 97% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D553215-1g |
3-Ethoxypyridin-4-aMine |
89943-13-5 | 97% | 1g |
$220 | 2024-05-24 |
3-Ethoxypyridin-4-amine Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
89943-13-5 (3-Ethoxypyridin-4-amine) Related Products
- 900804-04-8(3-butoxypyridin-4-amine)
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- 900804-03-7(4-Pyridinamine, 3,5-dipropoxy-)
- 900804-07-1(4-Pyridinamine, 3,5-bis(octyloxy)-)
- 1395034-81-7(3-(propan-2-yloxy)pyridin-4-amine)
- 900804-06-0(4-Pyridinamine, 3-(octyloxy)-)
- 900804-01-5(4-Pyridinamine, 3,5-diethoxy-)
- 900804-02-6(3-propoxypyridin-4-amine)
- 52334-90-4(3-Methoxy-4-pyridinamine)
- 1882159-83-2(3-(Oxetan-3-yloxy)pyridin-4-amine)
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